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Compound of Interest

Compound Name: UPF 1069

Cat. No.: B1683455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the dissolution and handling of UPF 1069, a

selective inhibitor of Poly (ADP-ribose) polymerase 2 (PARP-2), for use in in vitro experimental

settings. Adherence to these protocols is crucial for ensuring the compound's stability, solubility,

and optimal performance in cellular and enzymatic assays.

Introduction to UPF 1069
UPF 1069 is a potent and selective inhibitor of PARP-2, an enzyme involved in DNA repair,

genomic stability, and other cellular processes.[1] It exhibits significantly higher selectivity for

PARP-2 over PARP-1, making it a valuable tool for investigating the specific roles of PARP-2 in

various biological systems.[1][2][3][4][5] Its molecular weight is 279.3 g/mol .[1]

Solubility and Storage
Proper storage and solubilization of UPF 1069 are critical for maintaining its chemical integrity

and biological activity. The compound is primarily soluble in dimethyl sulfoxide (DMSO).[1][2][3]

[4][5]
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Parameter Value Source(s)

Molecular Formula C₁₇H₁₃NO₃ [1][2][3]

Molecular Weight 279.3 Da [1]

Primary Solvent Dimethyl Sulfoxide (DMSO) [1][2][3][4][5]

Solubility in DMSO ≥ 100 mg/mL (358.05 mM) [4]

56 mg/mL (200.5 mM) [5]

27.9 mg/mL (99.9 mM) [2]

0.5 mg/mL [3]

Solubility in DMF 0.5 mg/mL [3]

Solubility in Ethanol 0.3 mg/mL [3]

Storage of Solid -20°C for up to 3 years [2][4][5]

Storage of Stock Solution (in

DMSO)
-80°C for up to 2 years [2][4][5]

-20°C for up to 1 year [4][5]

Stability of Aqueous Solutions
Not recommended for storage

longer than one day
[1]

Note: The solubility of UPF 1069 in DMSO can be affected by the purity of the solvent. It is

highly recommended to use freshly opened, anhydrous DMSO to achieve maximum solubility.

[4][5] If precipitation is observed, gentle warming and/or sonication can be used to aid

dissolution.[2][4]

Experimental Protocols
This section outlines the detailed methodology for preparing a stock solution of UPF 1069 and

subsequent working solutions for in vitro assays.

Preparation of a High-Concentration Stock Solution in
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Objective: To prepare a concentrated stock solution of UPF 1069 in DMSO for long-term

storage and subsequent dilution.

Materials:

UPF 1069 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Allow the vial of UPF 1069 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of UPF 1069 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM, 50 mM, or 100 mM). Refer to the table below for quick

calculations.

Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If

necessary, sonicate the solution for short intervals or gently warm it to aid dissolution.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can degrade the

compound.

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years).[2][4][5]

Stock Solution Preparation Table (for DMSO)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://www.targetmol.com/compound/upf%201069
https://www.medchemexpress.com/UPF-1069.html
https://www.selleckchem.com/products/upf-1069.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Desired Stock
Concentration

Volume of DMSO to add to
1 mg of UPF 1069

Volume of DMSO to add to
5 mg of UPF 1069

1 mM 3.5805 mL 17.9025 mL

5 mM 0.7161 mL 3.5805 mL

10 mM 0.3581 mL 1.7903 mL

50 mM 0.0716 mL 0.3581 mL

Preparation of Working Solutions for Cell-Based Assays
Objective: To prepare diluted working solutions of UPF 1069 in cell culture medium for treating

cells in vitro.

Materials:

UPF 1069 stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile tubes for dilution

Procedure:

Thawing: Thaw a single aliquot of the UPF 1069 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in fresh, pre-warmed cell culture

medium to achieve the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control

(medium with the same concentration of DMSO) is included in your experimental design.

Application: Add the final working solutions to your cell cultures as per your experimental

protocol.
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Stability: Use the prepared working solutions immediately. Do not store aqueous dilutions of

UPF 1069 for more than a day.[1]

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: UPF 1069 selectively inhibits PARP-2, impacting DNA repair pathways.

Experimental Workflow for UPF 1069 Preparation
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Caption: Workflow for preparing UPF 1069 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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